Cas no 169750-60-1 (Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate)

• Product Name: Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate
• CAS No: 169750-60-1
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• MDL: MFCD23099450
• CID: 4611470
• PubChem ID: 19691286
• Update Time: 2025-05-20

Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate
• benzyl 4-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-1-carboxylate
• W17681
• Benzyl 4-((t-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate
• benzyl 4-{[(tert-butoxy)carbonyl]amino}-4-methylpiperidine-1-carboxylate
• benzyl4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate
• 169750-60-1
• DB-170705
• MFCD23099450
• 1-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, phenylmethyl ester
• CS-0062101
• AS-72730
• AKOS037647180
• SCHEMBL7507956
• Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate

• MDL： MFCD23099450
• Inchi： 1S/C19H28N2O4/c1-18(2,3)25-16(22)20-19(4)10-12-21(13-11-19)17(23)24-14-15-8-6-5-7-9-15/h5-9H,10-14H2,1-4H3,(H,20,22)
• InChI Key： PPXPVZUUJLNEHY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C)CCN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 348.20490738g/mol
• Monoisotopic Mass: 348.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 473.1±44.0 °C at 760 mmHg
• Flash Point: 239.9±28.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate

Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate (CAS No. 169750-60-1): A Comprehensive Overview

Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate (CAS No. 169750-60-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. With its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a benzyl carboxylate moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate is driven by its role in the development of novel therapeutic agents. Researchers frequently search for "Boc-protected piperidine derivatives" or "CAS 169750-60-1 applications" to understand its potential in drug design. The compound's stability and reactivity make it a preferred choice for constructing complex molecular architectures, particularly in the synthesis of central nervous system (CNS) targeting drugs and enzyme inhibitors.

One of the key advantages of Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate is its compatibility with various synthetic protocols. The Boc group provides excellent protection for the amine functionality, allowing selective reactions at other sites of the molecule. This feature is particularly valuable in multi-step syntheses, where chemists often inquire about "Boc deprotection conditions for CAS 169750-60-1" or "benzyl ester cleavage methods". The compound's molecular weight of 348.43 g/mol and well-defined physical properties contribute to its reproducibility in research applications.

In the current pharmaceutical landscape, there's increasing focus on nitrogen-containing heterocycles like piperidine derivatives, as evidenced by trending searches for "new piperidine-based drugs 2023" and "Boc-protected amine synthesis". The 4-methylpiperidine scaffold present in this compound is particularly interesting due to its conformational rigidity, which can enhance binding affinity to biological targets. This explains why many researchers look for "CAS 169750-60-1 supplier" or "Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate price" when planning their synthetic routes.

The synthetic utility of Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate extends to various cutting-edge research areas. Recent publications highlight its use in developing G protein-coupled receptor (GPCR) modulators and kinase inhibitors, addressing popular search queries like "piperidine derivatives in cancer research" and "neuroprotective agent synthesis". The compound's balanced lipophilicity, indicated by its calculated LogP value, makes it suitable for crossing biological barriers, a property highly sought after in modern drug development.

Quality control of Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate is another area of significant interest, with many researchers searching for "CAS 169750-60-1 HPLC methods" or "Boc-piperidine derivative characterization". The compound typically appears as a white to off-white crystalline powder with high purity (>97%), and its structural confirmation is routinely performed using NMR spectroscopy and mass spectrometry. These analytical aspects are crucial for researchers who need to verify the identity of their synthetic intermediates.

From a commercial perspective, the demand for Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate remains steady, reflecting its importance in medicinal chemistry. Procurement specialists often search for "bulk quantities of CAS 169750-60-1" or "custom synthesis of Boc-protected amines". The compound is typically supplied in amber glass bottles under inert atmosphere to ensure stability, with storage recommendations at 2-8°C for long-term preservation. These practical considerations are essential for maintaining the compound's integrity in research settings.

Looking forward, the applications of Benzyl 4-((tert-butoxycarbonyl)amino)-4-methylpiperidine-1-carboxylate are expected to expand further. With increasing interest in "fragment-based drug discovery" and "covalent inhibitor design", this versatile building block offers numerous opportunities for structural modification. Its compatibility with modern synthetic techniques like flow chemistry and microwave-assisted synthesis positions it as a valuable tool for accelerating drug discovery programs. As the pharmaceutical industry continues to explore new therapeutic modalities, compounds like CAS 169750-60-1 will undoubtedly play a pivotal role in shaping future medicines.